(1S)-1-(1-Methyltriazol-4-yl)ethanamine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1S)-1-(1-Methyltriazol-4-yl)ethanamine;hydrochloride is a useful research compound. Its molecular formula is C5H11ClN4 and its molecular weight is 162.62. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Heterocycles : Research has shown that triazole derivatives, such as 1-(5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one, can be synthesized through reactions involving hydroxylamine hydrochloride, highlighting the versatility of triazole compounds in synthesizing new heterocycles with potential biological activity (Abdel-Wahab et al., 2023).
Medicinal Chemistry and Antiviral Applications
- COVID-19 Main Protease Inhibition : A study reported the synthesis of novel thiadiazole-triazole hybrids, demonstrating significant docking scores against COVID-19 main protease, indicating potential antiviral properties (Rashdan et al., 2021). This underscores the relevance of triazole derivatives in developing antiviral agents.
Biochemical Research
- DNA Interaction and Cytotoxicity : Cu(II) complexes with triazole derivatives were studied for their DNA binding, nuclease activity, and cytotoxicity, showcasing their potential in biochemical research and therapeutic applications (Kumar et al., 2012).
Materials Science
- Corrosion Inhibition : Triazole derivatives have been evaluated for their efficacy as corrosion inhibitors, demonstrating high inhibition efficiency in protecting metals in corrosive environments. This application is vital for materials science, especially in extending the lifespan of metals in industrial settings (Jawad et al., 2020).
Antimicrobial and Antifungal Activities
- Novel Antimicrobial Agents : Synthesized triazole compounds were tested for antimicrobial and antifungal activities, showing promising results that could lead to new treatments for bacterial and fungal infections (Pejchal et al., 2015).
Properties
IUPAC Name |
(1S)-1-(1-methyltriazol-4-yl)ethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N4.ClH/c1-4(6)5-3-9(2)8-7-5;/h3-4H,6H2,1-2H3;1H/t4-;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDQXYWJBUOYYAA-WCCKRBBISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CN(N=N1)C)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CN(N=N1)C)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11ClN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.